Cas no 1803581-66-9 ([(oxan-4-yl)methyl]hydrazine hydrochloride)

• Product Name: [(oxan-4-yl)methyl]hydrazine hydrochloride
• CAS No: 1803581-66-9
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• MDL: MFCD27920265
• CID: 4615979
• PubChem ID: 75481633
• Update Time: 2025-10-12

[(oxan-4-yl)methyl]hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((Tetrahydro-2H-pyran-4-yl)methyl)hydrazine hydrochloride
• (oxan-4-ylmethyl)hydrazine hydrochloride
• oxan-4-ylmethylhydrazine;hydrochloride
• ((Tetrahydro-2H-pyran-4-yl)methyl)hydrazine xhydrochloride
• [(oxan-4-yl)methyl]hydrazine hydrochloride

• MDL： MFCD27920265
• Inchi： 1S/C6H14N2O.ClH/c7-8-5-6-1-3-9-4-2-6;/h6,8H,1-5,7H2;1H
• InChI Key： WJMXOXCSAWAEQN-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CNN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 71.5
• Topological Polar Surface Area: 47.3

Additional information on [(oxan-4-yl)methyl]hydrazine hydrochloride

[(oxan-4-yl)methyl]hydrazine hydrochloride (CAS No. 1803581-66-9)

The compound [(oxan-4-yl)methyl]hydrazine hydrochloride, identified by the CAS number 1803581-66-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a hydrazine group with an oxane (tetrahydrofuran) ring. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which can influence its reactivity and solubility properties.

Recent studies have highlighted the potential of [(oxan-4-yl)methyl]hydrazine hydrochloride in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a building block in medicinal chemistry, where it serves as a versatile intermediate for constructing complex molecular architectures. The ability of this compound to participate in a wide range of chemical reactions, including condensations and cyclizations, makes it an invaluable tool in drug discovery.

In addition to its role in pharmaceutical research, [(oxan-4-yl)methyl]hydrazine hydrochloride has also been investigated for its potential in materials science. Its unique electronic properties and structural flexibility have led to its use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of [(oxan-4-yl)methyl]hydrazine hydrochloride typically involves a multi-step process that begins with the preparation of the oxane derivative. This is followed by amination or hydrazination steps to introduce the hydrazine functionality. The final step involves acidification to form the hydrochloride salt, ensuring optimal stability and solubility for subsequent applications.

One of the most exciting developments involving this compound is its use in the synthesis of bioactive molecules. Recent research has demonstrated that [(oxan-4-yl)methyl]hydrazine hydrochloride can be employed as a key intermediate in the construction of heterocyclic compounds with potential anti-cancer and anti-inflammatory activities. These findings underscore its importance as a versatile precursor in drug design.

Furthermore, the compound's compatibility with modern analytical techniques has facilitated its characterization using advanced methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided valuable insights into its structural integrity and reactivity under various conditions.

In conclusion, [(oxan-4-yl)methyl]hydrazine hydrochloride (CAS No. 1803581-66-9) is a multifaceted compound with diverse applications across organic chemistry, pharmaceutical research, and materials science. Its unique structure and reactivity make it an essential tool for scientists seeking to develop innovative solutions in these fields. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological applications is expected to grow significantly.